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Compound of Interest

Compound Name: Metolachlor

CAS No.: 82535-90-8

Cat. No.: B7790334

Get Quote

Metolachlor, a widely used herbicide, requires careful handling and disposal to mitigate

environmental contamination and ensure laboratory safety. Adherence to proper disposal

protocols is crucial for researchers, scientists, and drug development professionals. This guide

provides essential, step-by-step information for the safe and compliant disposal of Metolachlor
waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the product's Safety Data

Sheet (SDS) and wear the appropriate Personal Protective Equipment (PPE).[1][2] This

includes, but is not limited to, chemical-resistant gloves, protective eyewear, and appropriate

lab attire.[1][2] Work in a well-ventilated area to avoid inhalation of vapors.[3]

Step-by-Step Disposal Procedures
The proper disposal of Metolachlor and its containers is governed by federal, state, and local

regulations.[4] Improper disposal is a violation of federal law.[5]

1. Managing Unused or Excess Metolachlor:
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Prioritize Use: The most effective way to manage excess Metolachlor is to avoid generating

it in the first place by mixing only the required amount for your immediate experimental

needs.[6] If you have a small amount of leftover diluted mixture, consider if it can be used by

a colleague for a similar application, in accordance with all regulations.[2][6]

Hazardous Waste Disposal: Unused Metolachlor concentrate or solutions that cannot be

used must be treated as hazardous waste.[5][7] Open dumping is strictly prohibited.[4]

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for guidance on hazardous waste disposal. They will provide specific

instructions for collection, labeling, and pickup.

Regulatory Guidance: For off-site disposal, contact your state's Pesticide or Environmental

Control Agency, or the nearest EPA Regional Office for guidance.[5] Many states offer "Clean

Sweep" programs for the collection of unwanted pesticides, primarily for farmers and

commercial users.[8]

2. Decontaminating and Disposing of Empty Containers:

Empty containers retain product residue and must be properly decontaminated before disposal.

[9] Never reuse empty pesticide containers for any purpose.[2][10]

Triple Rinsing: The standard procedure for decontaminating empty containers is the "triple

rinse" method.[6][11]

Fill the empty container about one-quarter full with water or a suitable solvent.[6]

Securely close the container and shake it vigorously to rinse all interior surfaces.[6]

Empty the rinsate into the spray tank or a designated hazardous waste container for later

disposal. Allow the container to drain for at least 30 seconds.[6]

Repeat this process two more times.[6]

Rendering Unusable: After triple rinsing, puncture or crush the container to prevent reuse.

[11][12]
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Final Disposal: Dispose of the rinsed and punctured container in a landfill, or as directed by

your local waste management authority.[11] Do not burn empty containers.[11]

3. Spill Management and Cleanup:

In the event of a Metolachlor spill, immediate action is necessary to contain the material and

prevent environmental contamination.

Control and Contain: Stop the source of the spill if it is safe to do so.[5] Create a dike around

the spill using absorbent or inert materials like sand, clay, or vermiculite to prevent it from

spreading or entering drains and waterways.[5][13]

Absorb and Collect: Absorb the spilled liquid with an inert material.[5][7] Place the

contaminated absorbent material into a suitable, sealed container for disposal as hazardous

waste.[1][7]

Decontaminate: Clean the spill area thoroughly with water, and collect the wash liquid with

additional absorbent material for disposal.[5] Minimize the use of water to prevent runoff.[5]

Quantitative Data for Metolachlor Disposal
Parameter Value/Instruction Source

Container Rinsing
Fill container 1/4 full with water

for triple rinsing.
[6]

Spill Isolation Distance

(General Guidance)
Spill: 50 meters (150 feet) [7]

Spill Isolation Distance

(General Guidance)
Fire: 800 meters (1/2 mile) [7]

Experimental Protocols
The primary "experimental protocol" relevant to disposal is the Triple Rinse Method for

container decontamination, as detailed in the step-by-step procedures above. This method is a

standard practice to ensure that empty pesticide containers are sufficiently clean for disposal in

a non-hazardous waste stream where permitted.
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Metolachlor Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Metolachlor waste in a laboratory setting.
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Metolachlor Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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